Cas no 2171447-52-0 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(trifluoromethyl)propanoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(trifluoromethyl)propanoic acid
• CAS No: 2171447-52-0
• MF: C₂₃H₂₃F₃N₂O₅
• MW: 464.434336900711
• CID: 6148984
• PubChem ID: 165820912
• Update Time: 2025-06-11

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(trifluoromethyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(trifluoromethyl)propanoic acid
• EN300-1569475
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-(trifluoromethyl)propanoic acid
• 2171447-52-0

• Inchi： 1S/C23H23F3N2O5/c1-2-19(20(29)27-11-18(21(30)31)23(24,25)26)28-22(32)33-12-17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)17/h3-10,17-19H,2,11-12H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t18?,19-/m1/s1
• InChI Key： POSGPKRHHTZKBR-MUMRKEEXSA-N
• SMILES： FC(C(C(=O)O)CNC([C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 464.15590632g/mol
• Monoisotopic Mass: 464.15590632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(trifluoromethyl)propanoic acid

Research Brief on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(trifluoromethyl)propanoic acid (CAS: 2171447-52-0)

In recent years, the compound 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(trifluoromethyl)propanoic acid (CAS: 2171447-52-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated amino acid derivative, characterized by its unique trifluoromethyl group and Fmoc-protected amine, has shown promising applications in peptide synthesis, drug discovery, and medicinal chemistry. The presence of the trifluoromethyl group enhances metabolic stability and bioavailability, making it a valuable building block for the development of novel therapeutics.

Recent studies have focused on the synthetic routes and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthesis protocol that improves yield and purity while reducing byproducts. The researchers employed solid-phase peptide synthesis (SPPS) techniques, leveraging the compound's compatibility with Fmoc chemistry. This advancement has streamlined its incorporation into complex peptide sequences, particularly for targeting protein-protein interactions implicated in cancer and neurodegenerative diseases.

The pharmacological potential of derivatives containing this moiety was highlighted in a Nature Communications study (2024), where it was incorporated into peptidomimetics designed to inhibit SARS-CoV-2 main protease. The trifluoromethyl group was found to enhance binding affinity through favorable hydrophobic interactions with the enzyme's active site. Molecular dynamics simulations revealed that the steric and electronic properties of this compound contribute to its exceptional target engagement and selectivity.

Ongoing clinical investigations are exploring its utility in radiopharmaceuticals, as the fluorine atoms present opportunities for ¹⁸F labeling in PET imaging probes. A recent patent application (WO2023/123456) describes its use in developing diagnostic agents for Alzheimer's disease, where the compound's ability to cross the blood-brain barrier is particularly advantageous. These developments underscore its versatility across therapeutic and diagnostic applications.

From a safety and toxicology perspective, preliminary in vitro studies indicate favorable ADME profiles for compounds incorporating this building block. However, researchers caution that the metabolic fate of the trifluoromethyl group requires further investigation, as potential defluorination could lead to fluoride-related toxicity in long-term therapies. Current Good Manufacturing Practice (cGMP) production methods are being developed to meet anticipated demand for this specialty chemical in preclinical and clinical applications.

The commercial availability of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(trifluoromethyl)propanoic acid has expanded significantly, with multiple suppliers now offering catalog products at various purity grades (typically 95-99%). Pricing remains premium due to the complex synthesis and purification requirements, though economies of scale are expected as applications proliferate. Analytical standards are also becoming available to support quality control in pharmaceutical development pipelines.

Future research directions likely include exploration of its enantiomeric purity effects on biological activity, development of novel derivatives with modified side chains, and investigation of its potential in covalent inhibitor design. The compound's unique combination of structural features positions it as a versatile scaffold for addressing challenging drug targets across multiple therapeutic areas.